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Compound of Interest

Compound Name: (S)-Perk-IN-5

Cat. No.: B7455994 Get Quote

For researchers, scientists, and drug development professionals handling (S)-Perk-IN-5, a

potent PERK inhibitor, adherence to proper disposal protocols is critical for laboratory safety

and environmental protection. This guide provides essential, immediate safety and logistical

information for the proper disposal of (S)-Perk-IN-5, ensuring compliance with standard

laboratory safety practices.

Chemical and Physical Properties
While a specific Safety Data Sheet (SDS) for the (S)-enantiomer was not identified, the data for

the closely related PERK-IN-5 provides essential safety information. Due to their structural

similarity, their chemical and physical properties relevant to safety and disposal are expected to

be nearly identical.

Property Data

Chemical Name (S)-PERK-IN-5

Molecular Formula C₂₅H₂₆F₂N₄O₃[1][2]

Molecular Weight 468.50 g/mol [1][2]

CAS Number 2616821-92-0[1]

Hazard Statements
Harmful if swallowed.[2] Very toxic to aquatic life

with long lasting effects.[2]
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Disposal Protocol
The disposal of (S)-Perk-IN-5 must be managed in a manner that mitigates its potential

hazards, particularly its acute oral toxicity and high aquatic toxicity. The following step-by-step

procedure should be followed:

Step 1: Waste Identification and Segregation

Treat all materials contaminated with (S)-Perk-IN-5, including solid waste (e.g., gloves,

absorbent pads, empty vials) and liquid waste (e.g., unused solutions, solvents from reaction

work-ups), as hazardous chemical waste.

Segregate (S)-Perk-IN-5 waste from other laboratory waste streams to prevent cross-

contamination and ensure proper handling.

Step 2: Containerization

Solid Waste: Collect all solid waste contaminated with (S)-Perk-IN-5 in a designated, leak-

proof, and clearly labeled hazardous waste container. The container should be made of a

material compatible with the chemicals it will hold.

Liquid Waste: Collect all liquid waste containing (S)-Perk-IN-5 in a separate, sealed, and

clearly labeled hazardous waste container. Ensure the container is compatible with the

solvents used. Do not mix incompatible waste streams.

Step 3: Labeling

Clearly label all waste containers with "Hazardous Waste," the full chemical name "(S)-Perk-
IN-5," and any other components of the waste mixture. Indicate the approximate quantities of

each component. Affix appropriate hazard symbols (e.g., "Toxic," "Harmful," "Dangerous for

the Environment").

Step 4: Storage

Store the sealed and labeled hazardous waste containers in a designated, well-ventilated,

and secure secondary containment area away from drains and sources of ignition.[2]

Storage at -20°C for powder or -80°C in solvent is recommended for the pure compound.[2]
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Step 5: Disposal

Arrange for the collection and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

contractor.

Do not dispose of (S)-Perk-IN-5 down the drain or in the regular trash.

The precautionary statement P501, "Dispose of contents/ container to an approved waste

disposal plant," must be followed.[2]

Experimental Workflow for Disposal
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Waste Generation

Segregation and Containerization

Interim Storage

Final Disposal

Generate (S)-Perk-IN-5 Waste
(Solid or Liquid)

Segregate as
Hazardous Chemical Waste

Use Designated, Labeled,
Leak-proof Containers

Store in Secure
Secondary Containment

Arrange for Professional Disposal
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Disposal Decision Pathway

Is the material
(S)-Perk-IN-5 or

contaminated with it?

Treat as
Hazardous Waste

Yes

Dispose via
Standard Procedures

No

Segregate from
other waste streams

Properly containerize
and label

Store in designated
secure area

Contact EHS for
professional disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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IN-5]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7455994#s-perk-in-5-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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